Cas no 8016-45-3 (4-Fluoro-N-[(4-fluorophenyl)methyl]aniline)
8016-45-3 structure
Product Name:4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
CAS No:8016-45-3
MF:C13H11F2N
MW:219.22995018959
CID:48059
Update Time:2024-10-27
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- Pimenta Leaf Oil
- 4-fluoro-N-[(4-fluorophenyl)methyl]aniline
- Oprea1_820263
- (4-fluorobenzyl)-(4-fluorophenyl)-amine
- PIMENTO LEAF OIL
- OIL OF GERANIUM
- GERANIUM TERPENES
- GERANIUM OIL, CHINESE TYPE
- GERANIUM BOURBON
- GERANIUM OIL, CHINESE
- GERANIUM OIL, BOURBON TYPE
- 4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
-
- Inchi: 1S/C13H11F2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8,16H,9H2
- InChI Key: OQVIJNAAQBTAAY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 194
- XLogP3: 3.3
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: It is light yellow to light brownish yellow essential oil when it is just distilled \ and then turns reddish brown; After contacting with iron, it can appear blue shadow, and gradually turn into dark brown if continuing to contact with iron. It has a spicy aroma
- Density: 1.044 g/mL at 25 °C(lit.)
- Boiling Point: 250-258 °C(lit.)
- Flash Point: 229 °F
- Refractive Index: n20/D 1.5335(lit.)
- FEMA: 2901
- Solubility: Soluble in propylene glycol, slightly milky white in most oils. Almost insoluble in glycerol and mineral oil
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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